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Introduction

Tenuifoliside C is a naturally occurring oligosaccharide ester isolated from the roots of
Polygala tenuifolia Willd. and has also been reported in Polygala glomerata.[1] This technical
guide provides a detailed overview of the chemical structure, physicochemical properties, and
biological activities of Tenuifoliside C, with a focus on its potential as a therapeutic agent. The
information presented herein is intended to serve as a comprehensive resource for
researchers, scientists, and professionals involved in drug discovery and development.

Chemical Structure and Physicochemical Properties

Tenuifoliside C is characterized by a complex chemical structure, contributing to its distinct
physicochemical properties.

2.1. Chemical Structure

The systematic IUPAC name for Tenuifoliside C is [(2R,3S,4S,5R,6R)-3,4,5-trihydroxy-6-
[(2S,3S,4R,5R)-4-hydroxy-2,5-bis(hydroxymethyl)-3-[(E)-3-(3,4,5-trimethoxyphenyl)prop-2-
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enoyl]oxyoxolan-2-yljoxyoxan-2-yljmethyl (E)-3-(4-hydroxy-3,5-dimethoxyphenyl)prop-2-
enoate.[1]

Table 1: Chemical Identifiers of Tenuifoliside C

Identifier Value
Molecular Formula Cs35H44019[1]
Molecular Weight 768.7 g/mol [1]
CAS Number 139726-37-7[1]

COC1=CC(=CC(=C10)0C)/C=C/C(=0)OC[C@
H]2--INVALID-LINK--O[C@]3(--INVALID-LINK--
C0)0)OC(=0)/C=C/C4=CC(=C(C(=C4)OC)OC)
0OC)C0)0)0">C@HO

Canonical SMILES

Synonyms (-)-Tenuifoliside C, UNII-LVZ4WA45F47[1]

2.2. Physicochemical Properties

Experimentally determined physicochemical data for Tenuifoliside C is limited. The available
information, including predicted values, is summarized in Table 2. It has been physically
described as a yellow powder.[2]

Table 2: Physicochemical Properties of Tenuifoliside C

Property Value Source

Physical State Yellow powder [2]

Boiling Point (Predicted) 980.4 £+ 65.0 °C PubChem

Density (Predicted) 1.51+£0.1 g/cm3 PubChem

pKa (Predicted) 9.75+0.36 PubChem
Solubility Soluble in DMSO MedChemExpress
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Biological Activities and Mechanism of Action

Tenuifoliside C has demonstrated a range of biological activities, highlighting its therapeutic

potential.
3.1. Anti-inflammatory Activity

Tenuifoliside C exhibits significant anti-inflammatory properties. In a study using
lipopolysaccharide (LPS)-stimulated bone marrow-derived dendritic cells (BMDCSs),
Tenuifoliside C inhibited the production of the pro-inflammatory cytokines Interleukin-6 (IL-6)
and Tumor Necrosis Factor-alpha (TNF-a). The half-maximal inhibitory concentrations (ICso) for

these activities are presented in Table 3.[2]

Table 3: Anti-inflammatory Activity of Tenuifoliside C

Cytokine ICs0 (M) Cell Line
IL-6 0.24 + 0.06[2] LPS-stimulated BMDCs
TNF-a 1.04 £ 0.12[2] LPS-stimulated BMDCs

3.2. Enzyme Inhibition
Tenuifoliside C has been identified as an inhibitor of two key enzymes:
o Lactate Dehydrogenase (LDH): It is a targeted inhibitor of lactate dehydrogenase.[3]

e Cytochrome P450 2E1 (CYP2E1L): Tenuifoliside C significantly inhibits the activity of
CYP2EL, an enzyme involved in the metabolism of various xenobiotics.[4]

Quantitative data (e.g., ICso values) for the inhibition of LDH and CYP2E1 by Tenuifoliside C
are not readily available in the reviewed literature.

3.3. Postulated Mechanism of Action: Involvement of NF-kB and MAPK Signaling Pathways

While direct studies on the signaling pathways modulated by Tenuifoliside C are limited, the
mechanisms of action for structurally related compounds isolated from Polygala tenuifolia, such
as Tenuifoliside A, have been investigated. These studies suggest the involvement of the
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Nuclear Factor-kappa B (NF-kB) and Mitogen-Activated Protein Kinase (MAPK) signaling
pathways in their anti-inflammatory effects.[5][6] It is plausible that Tenuifoliside C shares a

similar mechanism of action.

The logical relationship for the anti-inflammatory action is depicted below.
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Logical Flow of Tenuifoliside C's Anti-inflammatory Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b150596?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Tenuifoliside-C
https://pmc.ncbi.nlm.nih.gov/articles/PMC7570142/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7570142/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7570142/
https://immunomart.com/product/tenuifoliside-c/
https://pubmed.ncbi.nlm.nih.gov/9728894/
https://pubmed.ncbi.nlm.nih.gov/9728894/
https://pubmed.ncbi.nlm.nih.gov/24877714/
https://pubmed.ncbi.nlm.nih.gov/24877714/
https://pubmed.ncbi.nlm.nih.gov/24076326/
https://pubmed.ncbi.nlm.nih.gov/24076326/
https://pubmed.ncbi.nlm.nih.gov/24076326/
https://www.benchchem.com/product/b150596#chemical-structure-and-properties-of-tenuifoliside-c
https://www.benchchem.com/product/b150596#chemical-structure-and-properties-of-tenuifoliside-c
https://www.benchchem.com/product/b150596#chemical-structure-and-properties-of-tenuifoliside-c
https://www.benchchem.com/product/b150596#chemical-structure-and-properties-of-tenuifoliside-c
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150596?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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